Cas no 61469-76-9 (1H-1,2,4-Triazole, 1-acetyl-3-azido-)

• Product name: 1H-1,2,4-Triazole, 1-acetyl-3-azido-
• CAS No: 61469-76-9
• MF: C₄H₄N₆O
• MW: 152.114158630371
• CID: 478155
• PubChem ID: 12340420

1H-1,2,4-Triazole, 1-acetyl-3-azido- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-acetyl-3-azido-
• 1-(3-azido-1,2,4-triazol-1-yl)ethanone
• 1-(3-Azido-1H-1,2,4-triazol-1-yl)ethan-1-one
• DTXSID40491897
• 61469-76-9

• Inchi： InChI=1S/C4H4N6O/c1-3(11)10-2-6-4(8-10)7-9-5/h2H,1H3
• InChI Key： KRQHXRJXXPGLTP-UHFFFAOYSA-N
• SMILES： CC(=O)N1C=NC(=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 152.04482
• Monoisotopic Mass: 152.04465877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 96.54